Cas no 1502054-05-8 (N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine)

• Product Name: N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine
• CAS No: 1502054-05-8
• MF: C₆H₇F₃N₄
• MW: 192.141790628433
• MDL: MFCD23983485
• CID: 4701229
• Update Time: 2025-05-21

N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

• N4-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine
• ZB0058
• 4-N-(2,2,2-trifluoroethyl)pyrimidine-4,6-diamine
• N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine

• MDL： MFCD23983485
• Inchi： 1S/C6H7F3N4/c7-6(8,9)2-11-5-1-4(10)12-3-13-5/h1,3H,2H2,(H3,10,11,12,13)
• InChI Key： DQWVMGHPSLJOLN-UHFFFAOYSA-N
• SMILES： FC(CNC1C=C(N)N=CN=1)(F)F

Computed Properties

• Exact Mass: 192.06228073 g/mol
• Monoisotopic Mass: 192.06228073 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 63.8
• Molecular Weight: 192.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Aminopyrimidines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Aminopyrimidines and derivatives

Additional information on N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine

N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine: A Comprehensive Overview

The compound N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine (CAS No. 1502054-05-8) is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrimidine ring system with a trifluoroethyl substituent. The pyrimidine ring, a six-membered aromatic heterocycle containing two nitrogen atoms at positions 1 and 3, forms the core of this molecule. The substitution pattern further enhances its chemical properties, making it a valuable compound in research and industrial applications.

Recent studies have highlighted the potential of N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine in drug discovery and material synthesis. Its structure allows for versatile functionalization, enabling the creation of derivatives with enhanced bioavailability or mechanical properties. For instance, researchers have explored its use as a building block for developing novel pharmaceutical agents targeting specific biological pathways. The trifluoroethyl group introduces electron-withdrawing effects, which can modulate the electronic properties of the molecule, making it suitable for applications in electronic materials such as organic semiconductors.

The synthesis of N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine involves a multi-step process that typically begins with the preparation of the pyrimidine ring. This is followed by selective substitution at the nitrogen atom to introduce the trifluoroethyl group. Recent advancements in catalytic methods have improved the efficiency and scalability of this synthesis pathway. For example, the use of palladium-catalyzed coupling reactions has enabled researchers to achieve higher yields while minimizing by-products.

In terms of chemical properties, N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine exhibits high thermal stability and excellent solubility in polar solvents. These characteristics make it an ideal candidate for applications in high-performance materials. Additionally, its ability to form stable coordination complexes has been leveraged in catalysis research. Recent studies have demonstrated its effectiveness as a ligand in transition metal-catalyzed reactions, particularly in asymmetric synthesis.

The biological activity of N4-(2,2,2-Trifluoroethyl)pyrimidine-4,6-diamine has also been a focal point of recent investigations. Researchers have explored its potential as an anticancer agent due to its ability to inhibit key enzymes involved in cell proliferation. Preclinical studies have shown promising results in vitro and in vivo models, suggesting further exploration into its therapeutic potential.

From an environmental perspective,N4-(2Trifluoroethyl)pyrimidine-46diamine demonstrates low toxicity profiles under standard testing conditions. Its environmental fate and biodegradation pathways have been studied to ensure safe handling and disposal practices. These findings align with current regulatory standards for chemical safety and sustainability.

In conclusion,N4-(2Trifluoroethyl)pyrimidine-46diamine (CAS No1502054058) stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure combined with advanced synthetic methodologies positions it as a valuable tool for future innovations in chemistry and materials science.